Cas no 1795442-20-4 (2-(ethylsulfanyl)-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide)

• Product Name: 2-(ethylsulfanyl)-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide
• CAS No: 1795442-20-4
• MF: C₁₉H₁₉NO₃S₂
• MW: 373.489062547684
• CID: 5368511
• Update Time: 2025-05-20

2-(ethylsulfanyl)-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-(Ethylthio)-N-[[5-(2-furanylhydroxymethyl)-2-thienyl]methyl]benzamide
• 2-(ethylsulfanyl)-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide

• Inchi： 1S/C19H19NO3S2/c1-2-24-16-8-4-3-6-14(16)19(22)20-12-13-9-10-17(25-13)18(21)15-7-5-11-23-15/h3-11,18,21H,2,12H2,1H3,(H,20,22)
• InChI Key： WEGQYJUWPKHAHJ-UHFFFAOYSA-N
• SMILES： C(NCC1SC(C(C2=CC=CO2)O)=CC=1)(=O)C1=CC=CC=C1SCC

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 576.4±50.0 °C(Predicted)
• pka: 12.69±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives

Additional information on 2-(ethylsulfanyl)-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide

Introduction to 2-(ethylsulfanyl)-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide (CAS No. 1795442-20-4)

2-(ethylsulfanyl)-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide, identified by its CAS number 1795442-20-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex structural framework, has garnered attention due to its potential biological activities and its utility as a building block in the synthesis of novel therapeutic agents. The structural composition of this compound includes several key functional groups, such as the ethylsulfanyl moiety, the (furan-2-yl)(hydroxy)methyl substituent, and the thiophen-2-yl aromatic ring, which contribute to its unique chemical properties and reactivity.

The synthesis and characterization of 2-(ethylsulfanyl)-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide have been subjects of extensive research in academic and industrial laboratories. The presence of the furan ring system is particularly noteworthy, as furan derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The integration of the hydroxy group within the furan ring further enhances the compound's potential to interact with biological targets, making it a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in the development of multifunctional compounds that can simultaneously target multiple disease pathways. The structural features of CAS No. 1795442-20-4 make it an attractive candidate for such applications. For instance, the benzamide moiety is a common pharmacophore in many bioactive molecules, known for its ability to modulate enzyme activity and receptor binding. When combined with other functional groups like the ethylsulfanyl and (furan-2-yl)(hydroxy)methyl substituents, this compound exhibits a rich chemical diversity that could be leveraged to develop novel therapeutics.

The pharmacological profile of 2-(ethylsulfanyl)-N-({5-[(furan-2-yl)(hydroxy)methyl]thiophen-2-yl}methyl)benzamide has been investigated in various preclinical studies. These studies have revealed that the compound demonstrates promising activity against several biological targets, including kinases and transcription factors involved in cancer progression. Additionally, preliminary data suggest that it may exhibit anti-inflammatory effects by modulating cytokine production and immune cell function. Such findings underscore the potential of this compound as a lead molecule for further drug development.

The role of computational chemistry and molecular modeling in understanding the interactions between CAS No. 1795442-20-4 and biological targets cannot be overstated. Advanced computational techniques have enabled researchers to predict binding affinities, identify key interaction sites, and optimize molecular structures for improved efficacy. These tools have been instrumental in guiding synthetic efforts and in designing analogs with enhanced properties. For instance, virtual screening algorithms have been used to identify derivatives of this compound that may exhibit stronger binding to specific receptors or enzymes.

The synthetic route to 1795442-20-4 involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key steps include the formation of the (furan-2-yl)(hydroxy)methyl group via selective functionalization of the furan ring, followed by coupling with the benzamide moiety under appropriate conditions. The introduction of the ethylsulfanyl group is typically achieved through thiolation reactions or nucleophilic substitution strategies. Each step must be rigorously monitored using analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to ensure the desired product is obtained.

The physicochemical properties of CAS No. 1795442-20-4, such as solubility, stability, and metabolic fate, are critical factors that determine its suitability for further development into a drug candidate. Studies have shown that modifications to these properties can significantly impact drug-like characteristics. For example, improving solubility through structural optimization can enhance oral bioavailability and tissue distribution. Similarly, enhancing metabolic stability can prolong half-life and reduce dosing frequency.

In conclusion,1795442: This compound represents a fascinating example of how intricate molecular structures can lead to novel bioactive entities with therapeutic potential. Its complex architecture combines multiple pharmacophoric elements that make it a valuable scaffold for drug discovery efforts. As research continues to uncover new biological targets and mechanisms of action,CAS No 179544: will undoubtedly play a significant role in shaping future therapeutic strategies across various disease areas.